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Compound of Interest

Compound Name: Cyanoethyl-4-phenetidine

CAS No.: 23609-20-3

Cat. No.: B1221828

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for N-cyanoethyl-4-
phenetidine, a derivative of the versatile chemical intermediate 4-phenetidine. It is intended for

researchers, scientists, and professionals in drug development who require a thorough

understanding of the structural elucidation of this compound through modern spectroscopic

techniques. This document offers a comprehensive examination of Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, beginning with the

precursor, 4-phenetidine, and extending to the predicted spectral characteristics of its N-

cyanoethylated product.

Introduction
N-cyanoethyl-4-phenetidine, also known as 3-((4-ethoxyphenyl)amino)propanenitrile (CAS

No. 23609-20-3), is a molecule of interest in organic synthesis and medicinal chemistry. It is

synthesized from 4-phenetidine (4-ethoxyaniline), a compound that has historically been a

cornerstone in the manufacturing of pharmaceuticals and dyes. The addition of a cyanoethyl

group to the nitrogen atom of 4-phenetidine modifies its electronic and steric properties,

opening avenues for new molecular designs and applications. A foundational step in the
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research and development of any new chemical entity is its unambiguous structural

characterization, for which spectroscopic methods are indispensable.

This guide will first detail the experimentally-derived spectroscopic data for the starting

material, 4-phenetidine. Subsequently, it will present a detailed, predicted analysis of the

spectroscopic data for N-cyanoethyl-4-phenetidine. These predictions are grounded in

established principles of spectroscopic interpretation and provide a robust framework for the

experimental verification of this compound.

Synthesis of N-cyanoethyl-4-phenetidine
The synthesis of N-cyanoethyl-4-phenetidine is typically achieved through a cyanoethylation

reaction, where 4-phenetidine is reacted with acrylonitrile. This reaction is a classic example of

a Michael addition.
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Caption: Spectroscopic analysis workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

